Cas no 64179-55-1 (Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl-)
Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl-
- 2-methyl-5H-imidazo[1,2-b]pyridazin-6-one
- AKOS040801225
- DTXSID30618379
- 2-Methylimidazo[1,2-b]pyridazin-6(5H)-one
- 2-methylimidazo[1,2-b]pyridazin-6-ol
- 64179-55-1
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- Inchi: 1S/C7H7N3O/c1-5-4-10-6(8-5)2-3-7(11)9-10/h2-4H,1H3,(H,9,11)
- InChI Key: ILGORPFQIOACKQ-UHFFFAOYSA-N
- SMILES: O=C1C=CC2=NC(C)=CN2N1
Computed Properties
- Exact Mass: 149.05901
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.92
Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523339-1g |
2-Methylimidazo[1,2-b]pyridazin-6(5H)-one |
64179-55-1 | 97% | 1g |
$*** | 2023-05-30 | |
| Alichem | A029183284-1g |
2-Methylimidazo[1,2-b]pyridazin-6(5H)-one |
64179-55-1 | 97% | 1g |
$400.00 | 2023-09-01 | |
| Crysdot LLC | CD11081716-1g |
2-Methylimidazo[1,2-b]pyridazin-6(5H)-one |
64179-55-1 | 97% | 1g |
$419 | 2024-07-19 |
Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl-
Exploring Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- (CAS No. 64179-55-1): Properties, Applications, and Market Insights
Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- (CAS No. 64179-55-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are known for their diverse biological activities. The presence of a methyl group at the 2-position enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.
The molecular structure of 2-methyl-imidazo[1,2-b]pyridazin-6(5H)-one features a fused ring system combining imidazole and pyridazine moieties. This unique architecture contributes to its ability to interact with various biological targets, particularly in drug discovery. Researchers have explored its potential as a scaffold for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound's physicochemical properties, such as solubility and lipophilicity, can be fine-tuned for specific applications, making it versatile in medicinal chemistry.
In recent years, the demand for imidazo[1,2-b]pyridazine derivatives has surged due to their relevance in addressing global health challenges. For instance, the COVID-19 pandemic highlighted the need for novel antiviral agents, and compounds like 2-methyl-imidazo[1,2-b]pyridazin-6(5H)-one have been investigated for their potential to inhibit viral replication. Additionally, the rise of antibiotic-resistant bacteria has spurred interest in developing new antimicrobial scaffolds, where this compound shows promise.
The synthesis of CAS 64179-55-1 typically involves multi-step reactions, starting from readily available precursors. Key steps may include cyclization reactions, functional group transformations, and purification techniques to achieve high purity. Advanced analytical methods, such as NMR spectroscopy and mass spectrometry, are employed to characterize the compound and ensure its quality. These synthetic protocols are continually optimized to improve yield and reduce environmental impact, aligning with the principles of green chemistry.
Beyond pharmaceuticals, Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- finds applications in material science. Its conjugated system and electron-rich nature make it a candidate for organic electronic devices, such as OLEDs and sensors. Researchers are also exploring its use in catalysis, where it can act as a ligand for transition metals, enabling efficient chemical transformations. These interdisciplinary applications underscore the compound's versatility and potential for innovation.
The market for imidazo[1,2-b]pyridazine-based compounds is expanding, driven by increasing R&D investments in life sciences and materials. Companies specializing in fine chemicals and custom synthesis offer CAS 64179-55-1 to meet the growing demand from academic and industrial researchers. Pricing and availability can vary based on purity and scale, with suppliers often providing technical support to optimize its use in specific projects. Market trends indicate a steady rise in interest, particularly in regions with strong pharmaceutical and biotechnology sectors.
For researchers working with 2-methyl-imidazo[1,2-b]pyridazin-6(5H)-one, handling and storage recommendations include protection from moisture and light to maintain stability. Standard laboratory safety practices should be followed, and material safety data sheets (MSDS) consulted for detailed guidelines. Proper disposal methods should adhere to local regulations to minimize environmental impact.
In summary, Imidazo[1,2-b]pyridazin-6(5H)-one, 2-methyl- (CAS No. 64179-55-1) is a multifaceted compound with significant potential in drug discovery, material science, and catalysis. Its unique structural features and tunable properties make it a valuable tool for addressing contemporary scientific challenges. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in modern chemistry.
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